CID 156588416

• Molecular Formula: C10H16N5NaO14P3
• Molecular Weight: 546.17 g/mol
• InChI: InChI=1S/C10H16N5O14P3.Na/c11-10-13-7-4(8(18)14-10)12-2-15(7)9-6(17)5(16)3(27-9)1-26-31(22,23)29-32(24,25)28-30(19,20)21;/h2-6,9,16-17H,1H2,(H,22,23)(H,24,25)(H2,11,14,18)(H2,19,20,21);/t3-,4?,5-,6-,9-;/m1./s1
• InChI Key: RJCIANYKFVPNMP-XXSBUZCCSA-N
• Isomeric SMILES: C1=NC2C(=O)NC(=N)N=C2N1[C@H]3[C@@H]([C@@H]([C@H](O3)COP(=O)(O)OP(=O)(O)OP(=O)(O)O)O)O.[Na]
• Canonical SMILES: C1=NC2C(=O)NC(=N)N=C2N1C3C(C(C(O3)COP(=O)(O)OP(=O)(O)OP(=O)(O)O)O)O.[Na]

Description

CID 156588416 corresponds to a compound in the oscillatoxin family, a group of marine-derived toxins with complex polycyclic ether structures. These compounds share a common backbone but differ in functional groups and side-chain modifications, which influence their bioactivity and physicochemical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of the compound “CID 156588416” involves specific chemical reactions and conditions. The detailed synthetic routes and reaction conditions are typically documented in scientific literature and patents. These methods often include the use of specific reagents, catalysts, and solvents under controlled temperature and pressure conditions to achieve the desired chemical transformation.

Industrial Production Methods: Industrial production of “this compound” may involve large-scale chemical processes that are optimized for efficiency and yield. These methods are designed to produce the compound in significant quantities while maintaining high purity and quality standards. The industrial production process may also include steps for purification and quality control to ensure the final product meets the required specifications.

Chemical Reactions Analysis

Types of Reactions: The compound “CID 156588416” undergoes various types of chemical reactions, including oxidation, reduction, and substitution reactions. These reactions are essential for modifying the chemical structure and properties of the compound to suit specific applications.

Common Reagents and Conditions: Common reagents used in the reactions involving “this compound” include oxidizing agents, reducing agents, and nucleophiles. The reaction conditions, such as temperature, pressure, and solvent choice, are carefully controlled to achieve the desired chemical transformation.

Major Products Formed: The major products formed from the reactions of “this compound” depend on the specific type of reaction and the reagents used. These products may include various derivatives and analogs of the original compound, each with unique chemical and physical properties.

Scientific Research Applications

Chemistry: In chemistry, “CID 156588416” is used as a reagent or intermediate in various chemical reactions and synthesis processes. Its unique chemical properties make it valuable for developing new compounds and materials.

Biology: In biological research, “this compound” may be used to study biochemical pathways and molecular interactions. Its effects on biological systems can provide insights into cellular processes and mechanisms.

Medicine: In medicine, “this compound” may have potential therapeutic applications. Research into its pharmacological properties and effects on biological targets can lead to the development of new drugs and treatments.

Industry: In industrial applications, “this compound” is used in the production of various chemicals and materials. Its unique properties make it suitable for use in manufacturing processes and product formulations.

Mechanism of Action

The mechanism of action of “CID 156588416” involves its interaction with specific molecular targets and pathways. These interactions can lead to various biochemical and physiological effects, depending on the context and application. Understanding the mechanism of action is crucial for optimizing its use in scientific research and industrial applications.

Comparison with Similar Compounds

Structural Similarities and Differences

The oscillatoxin derivatives share a core polycyclic ether framework but exhibit variations in substituents (Table 1). For example:

• Oscillatoxin D (CID 101283546) : Contains a hydroxyl group at the C-30 position.
• 30-Methyl-oscillatoxin D (CID 185389) : Features a methyl group substitution at C-30, enhancing lipophilicity compared to oscillatoxin D.
• Oscillatoxin E (CID 156582093) : Differs in the stereochemistry of the C-14 side chain.

Table 1: Structural Comparison of Oscillatoxin Derivatives

Compound (CID)	Core Structure	Key Substituents	Molecular Weight (Da)*
Oscillatoxin D (101283546)	Polycyclic ether	Hydroxyl at C-30	~790
30-Methyl-oscillatoxin D (185389)	Polycyclic ether	Methyl at C-30	~804
Oscillatoxin E (156582093)	Polycyclic ether	Modified stereochemistry at C-14	~788
Oscillatoxin F (156582092)	Polycyclic ether	No hydroxyl at C-28	~772

*Molecular weights estimated based on structural data ().

Q & A

Q. How to address peer-review critiques regarding methodological limitations in this compound studies?

• Methodological Answer : Use rebuttal letters to clarify experimental constraints (e.g., limited material availability) and propose follow-up studies. For statistical critiques, provide additional sensitivity analyses or Bayesian re-evaluations .